N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitrofuran-2-carboxamide

• Molecular Formula: C15H10N6O4S
• Molecular Weight: 370.3 g/mol
• IUPAC Name: N-[3-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C15H10N6O4S/c1-8-17-18-15-20(8)19-14(26-15)9-3-2-4-10(7-9)16-13(22)11-5-6-12(25-11)21(23)24/h2-7H,1H3,(H,16,22)
• InChI Key: SZLYKCUPYAZKDV-UHFFFAOYSA-N
• SMILES: CC1=NN=C2N1N=C(S2)C3=CC(=CC=C3)NC(=O)C4=CC=C(O4)[N+](=O)[O-]

Description

N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitrofuran-2-carboxamide, also known as MTTC, is a chemical compound that has gained significant attention in the field of medicinal chemistry. It belongs to the family of nitrofuran derivatives and has shown promising results in various scientific research applications.

Mechanism of Action

The exact mechanism of action of N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitrofuran-2-carboxamide is not fully understood. However, it is believed to act by inhibiting the synthesis of DNA and RNA, which is essential for the growth and replication of bacterial, fungal, and cancer cells. N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitrofuran-2-carboxamide has also been shown to induce apoptosis, a programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitrofuran-2-carboxamide has been found to exhibit low toxicity and high selectivity towards cancer cells. It has also been shown to have a low potential for drug resistance, which is a major concern in cancer treatment. Additionally, N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitrofuran-2-carboxamide has been found to have a good pharmacokinetic profile, with a half-life of approximately 4 hours.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitrofuran-2-carboxamide in lab experiments is its high selectivity towards cancer cells. This makes it a promising candidate for cancer treatment. However, one of the limitations is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitrofuran-2-carboxamide. One possible direction is to optimize the synthesis method to increase the yield of the final product. Another direction is to study the pharmacokinetics of N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitrofuran-2-carboxamide in vivo to determine its efficacy as a potential cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitrofuran-2-carboxamide and to explore its potential applications in other areas of medicine.

Synthesis Methods

The synthesis of N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitrofuran-2-carboxamide involves the reaction of 5-nitrofuran-2-carboxylic acid with thionyl chloride to form 5-nitrofuran-2-carbonyl chloride. This intermediate product is then reacted with 3-amino-4-methyl-1,2,4-triazole-5-thiol to form the desired N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitrofuran-2-carboxamide compound. The synthesis method has been reported in various research articles, and the yield of the final product has been found to be satisfactory.

Scientific Research Applications

N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitrofuran-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit antibacterial, antifungal, and antitumor properties. In one study, N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitrofuran-2-carboxamide was shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. In another study, it was found to inhibit the growth of Candida albicans, a common fungal pathogen. Furthermore, N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitrofuran-2-carboxamide has shown promising results in inhibiting the growth of various cancer cell lines, including breast cancer and lung cancer.